Cas no 2228825-60-1 (tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate
• CAS No: 2228825-60-1
• MF: C₁₁H₁₈N₄O₂
• MW: 238.286221981049
• CID: 6046969
• PubChem ID: 165641236
• Update Time: 2025-05-24

tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate
• 2228825-60-1
• tert-butyl N-[2-amino-1-(pyrimidin-2-yl)ethyl]carbamate
• EN300-1900324

• Inchi： 1S/C11H18N4O2/c1-11(2,3)17-10(16)15-8(7-12)9-13-5-4-6-14-9/h4-6,8H,7,12H2,1-3H3,(H,15,16)
• InChI Key： WHZYBUDIFYQANS-UHFFFAOYSA-N
• SMILES： O(C(NC(C1N=CC=CN=1)CN)=O)C(C)(C)C

Computed Properties

• Exact Mass: 238.14297583g/mol
• Monoisotopic Mass: 238.14297583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate

Introduction to tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate (CAS No. 2228825-60-1) in Modern Chemical Biology

The compound tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate (CAS No. 2228825-60-1) represents a significant advancement in the realm of chemical biology, particularly in the design and synthesis of novel bioactive molecules. This compound, characterized by its intricate structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and drug development. The presence of a pyrimidine core and an amine-functionalized ethylcarbamate moiety suggests a high degree of versatility, making it a valuable scaffold for further derivatization and exploration.

Recent studies have highlighted the importance of pyrimidine derivatives in medicinal chemistry, owing to their broad spectrum of biological activities. Pyrimidines are fundamental heterocyclic structures that mimic natural nucleobases, thereby playing a crucial role in various biological processes. The incorporation of a secondary amine group in the ethylcarbamate side chain enhances the compound's reactivity, enabling diverse functionalization strategies. This feature is particularly advantageous for the development of enzyme inhibitors, receptor modulators, and other therapeutic agents.

The tert-butyl group appended to the carbamate moiety serves multiple purposes. On one hand, it provides steric hindrance, which can be exploited to optimize binding interactions with biological targets. On the other hand, it enhances the compound's stability under various conditions, making it more suitable for long-term storage and transportation. These structural attributes collectively contribute to the compound's potential as a lead compound in high-throughput screening (HTS) campaigns aimed at identifying novel pharmacological entities.

In the context of contemporary drug discovery, the synthesis of N-heterocyclic compounds has become increasingly prominent. The pyrimidine ring in this compound not only contributes to its molecular architecture but also serves as a platform for further chemical modifications. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional substituents at various positions of the pyrimidine ring, thereby generating libraries of structurally diverse derivatives. Such libraries are instrumental in identifying compounds with enhanced potency and selectivity.

Moreover, the amine group within the ethylcarbamate moiety offers opportunities for hydrogen bonding interactions with biological targets. This characteristic is particularly relevant for designing small-molecule inhibitors that require precise alignment with their protein or nucleic acid receptors. Recent advancements in computational chemistry have enabled the prediction of such interactions with high accuracy, facilitating the rational design of next-generation inhibitors.

The utility of tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate extends beyond its role as a lead compound. It can also serve as an intermediate in the synthesis of more complex molecules with tailored biological activities. For example, its transformation into urea derivatives or thiourea analogs could yield compounds with distinct pharmacological profiles. Such transformations are often achieved through nucleophilic substitution reactions or metal-catalyzed coupling processes, which are well-established methodologies in synthetic organic chemistry.

From a mechanistic standpoint, this compound exemplifies the synergy between structure and function in chemical biology. The pyrimidine core provides a scaffold that can interact with various biological targets through multiple non-covalent interactions, while the amine and carbamate groups allow for fine-tuning of these interactions through chemical modifications. This balance between rigidity and flexibility makes it an ideal candidate for exploring new therapeutic modalities.

Recent publications have begun to explore the potential applications of this compound in addressing specific therapeutic challenges. For instance, its ability to modulate enzyme activity has been investigated in models of metabolic diseases and inflammation. By targeting key enzymes involved in these pathways, derivatives of this compound could offer novel treatment strategies. Additionally, its interaction with nucleic acids has been examined in contexts such as antiviral therapy, where pyrimidine-based molecules often exhibit significant promise.

The synthesis and characterization of tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate (CAS No. 2228825-60-1) have been refined through iterative optimization processes. Advances in synthetic techniques have enabled the efficient production of this compound on both laboratory and industrial scales. These improvements are critical for ensuring that subsequent research and development efforts can proceed without undue bottlenecks related to material availability.

In conclusion, tert-butyl N-2-amino-1-(pyrimidin-2-yl)ethylcarbamate represents a compelling example of how structural complexity can be leveraged to develop novel bioactive molecules. Its unique combination of functional groups and its versatility as a synthetic intermediate make it a valuable asset in modern chemical biology. As research continues to uncover new applications for this compound and its derivatives, it is likely to play an increasingly important role in the discovery and development of next-generation therapeutics.